Cas no 2229203-86-3 (4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine)

• Product Name: 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine
• CAS No: 2229203-86-3
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6371150
• PubChem ID: 165627950
• Update Time: 2025-06-27

4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine
• 4-methoxy-4-[2-(1-methylpyrrolidin-2-yl)ethyl]piperidine
• 2229203-86-3
• EN300-1782134

• Inchi： 1S/C13H26N2O/c1-15-11-3-4-12(15)5-6-13(16-2)7-9-14-10-8-13/h12,14H,3-11H2,1-2H3
• InChI Key： UZHAUJHKVJSMLO-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)CCC1CCCN1C

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine

Introduction to 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine (CAS No. 2229203-86-3)

4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine, also known by its CAS number 2229203-86-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a methoxy group, and a substituted pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The molecular formula of 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine is C15H25NO2, and its molecular weight is approximately 255.36 g/mol. The compound's structure can be visualized as a piperidine ring with a methoxy group attached to the nitrogen atom and a substituted pyrrolidine moiety linked to the carbon atom. This intricate arrangement of functional groups imparts specific chemical and biological activities that are of interest to researchers.

Recent studies have highlighted the potential of 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving the central nervous system (CNS). The compound has shown promising results in preclinical studies for its ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways. These findings suggest that it may have potential as an antidepressant or anxiolytic agent.

In addition to its CNS applications, 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine has also been investigated for its anti-inflammatory properties. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine has been studied extensively to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Furthermore, it exhibits low toxicity in animal models, suggesting that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine in various therapeutic indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms related to depression and anxiety. These findings have generated considerable interest among pharmaceutical companies and academic researchers alike.

The synthesis of 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine involves several steps, including the formation of the piperidine ring, introduction of the methoxy group, and attachment of the substituted pyrrolidine moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

In conclusion, 4-methoxy-4-2-(1-methylpyrrolidin-2-yl)ethylpiperidine (CAS No. 2229203-86-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play a significant role in advancing treatments for various medical conditions.